Cas no 1209200-59-8 (5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole)

5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole is a specialized heterocyclic compound featuring a chloromethyl substituent at the 5-position and a 3-methylbutyl group at the 3-position of the oxadiazole ring. This structure imparts reactivity suitable for further functionalization, making it valuable in synthetic organic chemistry and pharmaceutical intermediate applications. The chloromethyl group offers a versatile handle for nucleophilic substitution or cross-coupling reactions, while the branched alkyl chain enhances lipophilicity, potentially improving bioavailability in drug design. Its stability under standard conditions and compatibility with diverse reaction conditions underscore its utility in constructing complex molecular frameworks. The compound is typically handled under controlled conditions due to its reactive chloromethyl moiety.

5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole structure

1209200-59-8 structure

Product Name:5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole

CAS No:1209200-59-8

MF:C₈H₁₃ClN₂O

MW:188.654620885849

MDL:MFCD13196129

CID:823638

PubChem ID:45792381

Update Time:2025-05-28

5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 5-(Chloromethyl)-3-isopentyl-1,2,4-oxadiazole
- 5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole
- 5-Chloromethyl-3-(3-methyl-butyl)-[1,2,4]oxadiazole
- DTXSID20967424
- DB-014536
- DB-071611
- MFCD13196129
- EN300-54770
- AS-39418
- 1209200-59-8
- AKOS010291930
- MDL： MFCD13196129
- Inchi： 1S/C8H13ClN2O/c1-6(2)3-4-7-10-8(5-9)12-11-7/h6H,3-5H2,1-2H3
- InChI Key： HJXRPVMCMUCUMB-UHFFFAOYSA-N
- SMILES： ClCC1=NC(CCC(C)C)=NO1

Computed Properties

Exact Mass: 188.0716407g/mol
Monoisotopic Mass: 188.0716407g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 38.9Å²

5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449038403-5g	5-(Chloromethyl)-3-isopentyl-1,2,4-oxadiazole	1209200-59-8	95%	5g	$1188.77	2023-09-04
TRC	B421098-25mg	5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole	1209200-59-8		25mg	$ 50.00	2022-06-07
TRC	B421098-50mg	5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole	1209200-59-8		50mg	$ 95.00	2022-06-07
TRC	B421098-250mg	5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole	1209200-59-8		250mg	$ 320.00	2022-06-07
abcr	AB489835-250 mg	5-(Chloromethyl)-3-isopentyl-1,2,4-oxadiazole; .	1209200-59-8		250mg	€251.50	2023-06-15
abcr	AB489835-1 g	5-(Chloromethyl)-3-isopentyl-1,2,4-oxadiazole; .	1209200-59-8		1g	€559.00	2023-06-15
abcr	AB489835-2,5 g	5-(Chloromethyl)-3-isopentyl-1,2,4-oxadiazole; .	1209200-59-8		2,5 g	€908.50	2022-03-01
abcr	AB489835-5 g	5-(Chloromethyl)-3-isopentyl-1,2,4-oxadiazole; .	1209200-59-8		5g	€1486.00	2023-06-15
Chemenu	CM374177-1g	5-(Chloromethyl)-3-isopentyl-1,2,4-oxadiazole	1209200-59-8	95%+	1g	$461	2023-11-22
Fluorochem	043933-250mg	5-(Chloromethyl)-3-isopentyl-1,2,4-oxadiazole	1209200-59-8	95%	250mg	￡177.00	2022-03-01

5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
3. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

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